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Compound of Interest

Compound Name: ZINC36617540

CAS No.: 1174905-91-9

Cat. No.: B611946

Get Quote

Compound ID: ZINC36617540 (ZINC15 Database) CAS Registry Number: 1174905-91-9

Chemical Formula: C₂₁H₁₇N₅O Molecular Weight: 355.4 g/mol [1]

Executive Summary
ZINC36617540 is a nitrogen-rich heterocyclic small molecule. Like many compounds in this

chemical space (MW ~350-500, high aromatic content), it exhibits poor aqueous solubility in its

neutral state. This guide addresses the common "crash-out" phenomena observed during

dilution into biological media and provides validated protocols for stabilizing the compound for

in vitro and in vivo applications.

Section 1: Critical Troubleshooting (Q&A)
Q1: I tried dissolving ZINC36617540 directly in PBS or water, but it
floats or forms clumps. Is the batch defective?
Status:Normal Behavior. Technical Explanation: ZINC36617540 is highly lipophilic. The crystal

lattice energy is too high for water molecules to overcome without assistance. Direct addition to
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aqueous buffers results in a suspension, not a solution, leading to erratic biological data.

Solution:

Always prepare a stock solution in 100% DMSO (Dimethyl Sulfoxide) first.

The recommended stock concentration is 10 mM to 50 mM.

Ensure the DMSO is anhydrous; water contamination in DMSO decreases the solubility limit

of the stock over time.

Q2: My compound precipitates immediately upon diluting the DMSO
stock into cell culture media. How do I fix this?
Status:"The Solvent Shift" Effect. Technical Explanation: When a DMSO stock is diluted into an

aqueous buffer, the solvent's dielectric constant changes rapidly. If the final concentration

exceeds the thermodynamic solubility limit of the compound in water (often <10 µM for this

class), the compound nucleates and precipitates. Protocol: The Step-Wise Dilution Method

Instead of "shooting" the DMSO directly into the media:

Intermediate Step: Dilute your stock into a smaller volume of PBS containing 0.1% Tween-80

or Pluronic F-127.

Vortex Rapidly: While adding the compound.

Final Dilution: Add this intermediate mix to the bulk media.

Limit DMSO: Keep final DMSO concentration <0.5% (v/v) to avoid cellular toxicity, though

ZINC36617540 may require up to 1% for stability (requires vehicle control validation).

Q3: Can I use acid to improve solubility?
Status:Conditional. Technical Explanation: With five nitrogen atoms (C₂₁H₁₇N₅O),

ZINC36617540 likely contains basic motifs (e.g., pyridine/pyrimidine-like rings). Protonating

these nitrogens can vastly improve solubility. Experiment:

Test solubility in 0.1 M HCl or buffers at pH 4.0-5.0.
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Warning: Ensure your biological target is stable at this pH. If the assay requires pH 7.4, the

compound may re-precipitate upon pH adjustment (the "pH solubility profile" risk).

Section 2: Advanced Formulation Strategies
If simple DMSO dilution fails (e.g., for high-dose animal studies), use the following excipient

systems.

System A: Cyclodextrin Complexation (Recommended for In Vivo)
Cyclodextrins (CDs) form inclusion complexes, shielding the hydrophobic drug core while the

hydrophilic exterior interacts with water.

Protocol:

Prepare 20% (w/v) HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in sterile water.

Dissolve ZINC36617540 in a minimal volume of DMSO (e.g., 5% of final volume).

Add the DMSO solution dropwise to the HP-β-CD solution with constant stirring.

Sonication: Sonicate for 10–20 minutes at room temperature.

Filtration: Filter through a 0.22 µm PVDF membrane to ensure sterility and remove micro-

precipitates.

System B: Co-solvent/Surfactant Mix (PEG/Tween)
For intraperitoneal (IP) or oral (PO) dosing where higher solubility is needed.

Formula:

5% DMSO (Solubilizer)

40% PEG300 or PEG400 (Co-solvent)

5% Tween-80 (Surfactant)

50% Saline/Water (Bulk vehicle)
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Mixing Order (Critical):

Dissolve Compound in DMSO.

Add PEG400 → Vortex.

Add Tween-80 → Vortex.

Add Saline (warm if necessary) → Vortex. Note: Adding saline too early will cause

irreversible precipitation.

Section 3: Solubility Decision Logic
The following diagram illustrates the decision-making process for selecting the correct solvent

system based on your experimental needs.
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Figure 1: Decision tree for solubilizing ZINC36617540 based on experimental context and

dosage requirements.

Section 4: Physicochemical Data Summary
Property Value Implication for Solubility

Molecular Weight 355.4 g/mol
Moderate size; usually soluble

in organic solvents.

H-Bond Donors ~1-2 (Estimated) Moderate polarity.

H-Bond Acceptors 5 (Nitrogens/Oxygen)
Potential for pH-dependent

solubility (protonation).

Predicted LogP ~3.5 - 4.2
High Lipophilicity. Requires

DMSO or carriers.

Water Solubility < 10 µg/mL (Neutral)
Class II/IV (BCS). Practically

insoluble without aid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: ZINC36617540 Solubility &
Formulation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611946/docs#technical-support-center-
zinc36617540-solubility-formulation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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